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Compound of Interest

Compound Name: Fmoc-D-Lys(Biotin)-OH

Cat. No.: B613496

This document provides a comprehensive overview of the safety data for Fmoc-D-Lys(Biotin)-
OH (CAS No. 110990-09-5), a derivative of the amino acid lysine commonly utilized in peptide
synthesis for the preparation of biotin-labeled peptides.[1] The information is intended for
researchers, scientists, and professionals in drug development who handle this substance.

Chemical and Physical Properties

Fmoc-D-Lys(Biotin)-OH is a white to off-white powder.[2][3] While specific quantitative
toxicological data is limited, its physical and chemical properties are well-documented and
essential for safe handling.

Table 1: Chemical Identification

Identifier Value

Product Name Fmoc-D-Lys(Biotin)-OH

Na-(9-Fluorenylmethyloxycarbonyl)-Ne-biotinyl-
D-lysine, N2-(((9H-Fluoren-9-

Synonyms yl)methoxy)carbonyl)-N6-(5-((3aS,4S,6aR)-2-
oxohexahydro-1H-thieno[3,4-d]imidazol-4-
yl)pentanoyl)-D-lysine

CAS Number 110990-09-5[4][5]

Molecular Formula C31H38N4O6S[4]
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| Molecular Weight | 594.72 g/mol |

Table 2: Physical and Chemical Properties | Property | Value | Source | | :--- | :--- | :--- | |
Physical Form | Powder / Solid |[2] | | Melting Point | 184-190 °C | | | Solubility | Slightly soluble
in water and DMSO.[2][6] | | Storage Temperature | 2-8°C[2][6] | | Assay (Purity) | 295% | | |
WGK (Water Hazard Class)| WGK 3 (severe hazard to water) | | | Flash Point | Not applicable |

Hazard Identification and Safety Precautions

While no significant acute toxicological data has been identified for Fmoc-D-Lys(Biotin)-OH,
and it is not classified under a specific hazard category according to available SDS, general
precautions for handling chemical powders should be strictly followed.[4] Ingestion is not
expected to cause harmful effects in insignificant quantities, but it may be damaging to
individuals with pre-existing organ damage.[4]

Eye Contact: May cause irritation.

Skin Contact: May cause irritation upon prolonged contact.

Inhalation: Inhalation of dust may cause respiratory tract irritation.[4]

Ingestion: While not considered a primary route of occupational exposure, ingestion may be
harmful.[4]

Table 3: Exposure Controls and Personal Protection
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Control Recommendation

Use local exhaust ventilation where
Engineering Controls solids are handled as powders to prevent
accumulation and recirculation.[4]

Weatr tightly fitting safety goggles with side-

Eye/Face Protection )
shields.[7]

Handle with chemical-impermeable gloves.

Skin Protection ] )
Wear protective clothing.[7]

If exposure limits are exceeded or irritation is

Respiratory Protection ) ]
experienced, use a full-face respirator.[7]

| General Hygiene | Handle in accordance with good industrial hygiene and safety practice.
Wash hands after use. Change contaminated clothing.[7][8] |

First Aid Measures

In case of exposure, follow these first aid protocols:

Table 4: First Aid Procedures

Exposure Route Procedure

Remove the individual to fresh air.
_ Encourage the patient to blow their nose.
Inhalation Lo ) .
If irritation or discomfort persists, seek

medical attention.[4]

Wash off with soap and plenty of water. Take off

Skin Contact . o .
contaminated clothing immediately.[7]

Rinse with pure water for at least 15 minutes

Eye Contact o
and consult a physician.[7]

| Ingestion | Do NOT induce vomiting. Give water to rinse out the mouth and then provide liquid
slowly. Seek medical advice.[4] |
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Handling, Storage, and Disposal
Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

« Handling: Handle in a well-ventilated place. Avoid the formation of dust and aerosols.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7] The
recommended storage temperature is between 2-8°C, desiccated, and protected from light.

[4]

o Disposal: Dispose of contents and container to an approved waste disposal plant. Do not let

the chemical enter drains.[8][9]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-
Lys(Biotin)-OH in a laboratory setting.

Handling & Use

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Fmoc-D-Lys(Biotin)-OH.
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Experimental Protocols

The Safety Data Sheets and technical documents available for Fmoc-D-Lys(Biotin)-OH do not
provide detailed experimental protocols for the generation of toxicological or ecotoxicological
data. The provided safety information is based on the general properties of solid chemical
compounds of this nature and adherence to standard good laboratory practices. For research
applications, such as its use in Fmoc solid-phase peptide synthesis (SPPS), specific protocols
should be consulted from relevant scientific literature.[1]

Disclaimer: This document is intended as a guide and is based on publicly available safety data
sheets. It does not purport to be all-inclusive. Users should consult the original SDS from their
supplier and conduct their own risk assessment before use. All personnel handling this
chemical should be adequately trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613496#fmoc-d-lys-biotin-oh-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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